Cas no 51821-29-5 (1,2-Benzenedicarboxylicacid, sulfo-, disodium salt (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, sulfo-, disodium salt (9CI)
• CAS No: 51821-29-5
• MF: C₈H₄Na₂O₇S
• MW: 290.157703399658
• CID: 369521
• PubChem ID: 6452509
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, sulfo-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, sulfo-, disodium salt (9CI)
• disodium hydrogen sulphonatophthalate
• disodium,2-carboxy-3-sulfonatobenzoate
• EINECS 257-449-2
• 51821-29-5
• DTXSID90199775

• Inchi： 1S/C8H6O7S.2Na/c9-7(10)4-2-1-3-5(16(13,14)15)6(4)8(11)12;;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);;/q;2*+1/p-2
• InChI Key： BCGXFGYEIOZHET-UHFFFAOYSA-L
• SMILES： S(C1C=CC=C(C(=O)[O-])C=1C(=O)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 289.94732
• Monoisotopic Mass: 289.947313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 134.63